Cas no 1209496-58-1 (3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile)
1209496-58-1 structure
Product Name:3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile
CAS No:1209496-58-1
MF:C12H6ClN3
MW:227.649140834808
CID:1101896
PubChem ID:91666017
Update Time:2025-04-20
3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile
- 1209496-58-1
- DB-356991
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- Inchi: 1S/C12H6ClN3/c13-12-8(5-14)11-9(6-15-12)7-3-1-2-4-10(7)16-11/h1-4,6,16H
- InChI Key: PPCILKDORVOWMA-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C2=C(C=N1)C1C=CC=CC=1N2
Computed Properties
- Exact Mass: 227.0250249g/mol
- Monoisotopic Mass: 227.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.5Ų
3-chloro-5H-Pyrido[4,3-b]indole-4-carbonitrile Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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